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Compound of Interest

Compound Name: Lead tetraacetate

Cat. No.: B146063

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties and solubility
characteristics of lead tetraacetate. The information is curated for professionals in research
and development who utilize or are considering the application of this versatile oxidizing agent.
This document summarizes key quantitative data in accessible tables, outlines general
experimental methodologies for property determination, and presents a visual representation of
solubility relationships.

Core Physical Properties of Lead Tetraacetate

Lead tetraacetate, with the chemical formula Pb(C2Hs02)4, is a colorless to faintly pink
crystalline solid.[1][2] It is known for its characteristic vinegar-like odor, a result of its sensitivity
to moisture and tendency to be stabilized with acetic acid.[1][2] The compound is unstable in air
and hygroscopic, turning brown upon exposure to moisture due to the formation of lead
dioxide.[1][3] For this reason, it is typically stored in a sealed container, often under nitrogen or
in the presence of glacial acetic acid, at reduced temperatures to maintain its integrity.[3]

The fundamental physical characteristics of lead tetraacetate are summarized in the table
below, providing a clear reference for its key quantitative properties.
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Property Value Source(s)
Molecular Weight 443.38 g/mol [4]

Melting Point 175 - 180 °C (decomposes) [4]

Density 2.228 g/cm3 at 17 °C [1][5]

Colorless to faintly pink
Appearance N [1][6]
monoclinic crystals

Odor Vinegar-like [1][2]

Solubility Profile

Lead tetraacetate exhibits distinct solubility behavior, being generally soluble in nonpolar
organic solvents and reactive with protic solvents like water and ethanol.[1][5] Its solubility is a
critical consideration for its application in organic synthesis, influencing reaction medium
selection and work-up procedures. The compound readily dissolves in hot glacial acetic acid, a
common solvent for its preparation and recrystallization.[1] A qualitative summary of its
solubility in various common solvents is presented below.

Solvent Solubility Source(s)
Water Decomposes [1][5]
Ethanol Reacts [1][5]

Hot Glacial Acetic Acid Soluble [1]
Benzene Soluble [1][3]
Chloroform Soluble [11[5]
Nitrobenzene Soluble [5]1[6]
Tetrachloroethane Soluble [5][6]
Cyclohexane Soluble [3]

Carbon Tetrachloride Soluble [3]
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Experimental Protocols for Property Determination

While specific, detailed experimental protocols for the determination of the physical properties
of lead tetraacetate are not extensively published in readily available literature, the following
sections outline the standard methodologies that are generally employed for such
characterizations. These protocols are based on established analytical techniques and provide
a framework for the in-house determination of these key parameters.

Melting Point Determination (Capillary Method)

The melting point of a crystalline solid like lead tetraacetate is a key indicator of its purity and
is typically determined using the capillary method with a melting point apparatus.

Methodology:

Sample Preparation: A small amount of finely powdered, dry lead tetraacetate is packed into
a thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in the heating block of a melting point
apparatus, adjacent to a calibrated thermometer or temperature sensor.

e Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the
temperature approaches the expected melting point.

o Observation: The temperature at which the first drop of liquid appears (onset) and the
temperature at which the entire sample becomes a clear liquid (clear point) are recorded.
This range represents the melting point of the substance. For lead tetraacetate,
decomposition is often observed at its melting point.

Density Measurement (Gas Pychometry)

The density of a solid powder such as lead tetraacetate can be accurately determined using
gas pycnometry, which measures the volume of the solid by displacement of an inert gas.

Methodology:

o Sample Preparation: A precisely weighed sample of lead tetraacetate is placed in the
sample chamber of the gas pycnometer.
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o System Purge: The system is purged with an inert gas, typically helium, to remove any air
and moisture.

e Volume Measurement: The instrument introduces a known quantity of the inert gas into a
reference chamber of known volume and measures the pressure. The gas is then allowed to
expand into the sample chamber.

o Calculation: By measuring the pressure change after expansion, the volume of the solid
sample can be calculated using the ideal gas law. The density is then calculated by dividing
the mass of the sample by its measured volume.

Qualitative Solubility Assessment

A systematic approach is used to determine the qualitative solubility of a compound in various
solvents.

Methodology:

o Sample Preparation: A small, measured amount of lead tetraacetate (e.g., 10 mg) is placed
into a series of test tubes.

e Solvent Addition: A measured volume of each solvent to be tested (e.g., 1 mL) is added to a
separate test tube containing the lead tetraacetate.

o Observation at Ambient Temperature: The mixture is agitated (e.g., by vortexing) for a set
period, and the solubility is observed. The compound is classified as soluble, partially
soluble, or insoluble.

o Effect of Heating: For solvents in which the compound is sparingly soluble or insoluble at
ambient temperature, the mixture is gently heated to assess solubility at elevated
temperatures. Any changes in solubility are recorded. For lead tetraacetate, its known
solubility in hot glacial acetic acid would be confirmed using this step.

o Reactivity Assessment: For protic solvents like water and ethanol, any signs of a chemical
reaction, such as gas evolution, precipitation of a new solid (e.g., lead dioxide), or color
change, are noted to distinguish between dissolution and reaction.
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Logical Relationship of Solubility

The solubility of lead tetraacetate is intrinsically linked to the polarity of the solvent and the
potential for chemical reaction. A diagram illustrating this relationship is provided below.

Solubility Relationship of Lead Tetraacetate
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Caption: Relationship between solvent type and the solubility/reactivity of lead tetraacetate.

This guide provides a foundational understanding of the physical and solubility properties of
lead tetraacetate, essential for its safe and effective handling and application in a laboratory
setting. The provided methodologies offer a starting point for the precise characterization of this
important chemical reagent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Lead(lV) acetate - Sciencemadness Wiki [sciencemadness.org]

e 2. Lead (IV) Acetate Formula - GeeksforGeeks [geeksforgeeks.org]

e 3. juniperpublishers.com [juniperpublishers.com]

e 4. Lead(lV)_acetate [chemeurope.com]

e 5. Lead(lV) acetate - Wikipedia [en.wikipedia.org]

e 6. Lead tetraacetate | C8H1208PDb-2 | CID 11025 - PubChem [pubchem.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Physical and
Solubility Properties of Lead Tetraacetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146063#lead-tetraacetate-physical-properties-and-
solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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